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Compound of Interest

Compound Name: 1-Methylnicotinamide-d4iodide

Cat. No.: B132304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methylnicotinamide-d4 iodide, a

deuterated isotopologue of the endogenous metabolite 1-Methylnicotinamide (1-MNA). This

guide is intended for researchers, scientists, and drug development professionals utilizing this

compound in their studies.

Core Compound Details
1-Methylnicotinamide-d4 iodide is primarily utilized as an internal standard in quantitative mass

spectrometry-based bioanalytical methods. Its deuteration provides a distinct mass shift from

the endogenous analyte, enabling precise and accurate quantification in complex biological

matrices.
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Property Value Source

Chemical Formula C₇H₅D₄IN₂O MedChemExpress[1]

Molecular Weight 268.09 g/mol MedChemExpress[1]

CAS Number

A specific CAS number for 1-

Methylnicotinamide-d4 iodide

is not readily available in public

databases. The CAS number

for the unlabeled parent

compound, 1-

Methylnicotinamide iodide, is

6456-44-6.[2][3][4] This parent

CAS number is often used for

referencing the deuterated

isotopologue.

Multiple Sources

Appearance Light yellow solid

Solubility Soluble in DMSO and water.

Storage
Store at -20°C for long-term

stability.

Synthesis and Preparation
While a specific, detailed synthesis protocol for 1-Methylnicotinamide-d4 iodide is not widely

published, a plausible synthetic route can be inferred from standard organic chemistry

principles and published methods for analogous compounds. The most direct approach

involves the methylation of nicotinamide using a deuterated methyl source.

A likely synthesis pathway involves the reaction of nicotinamide with deuterated methyl iodide

(CD₃I).

Hypothetical Synthesis Workflow
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A potential synthesis workflow for 1-Methylnicotinamide-d4 iodide.

Experimental Protocols and Applications
The primary application of 1-Methylnicotinamide-d4 iodide is as an internal standard for the

quantification of endogenous 1-MNA in biological samples using liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Experimental Protocol: Quantification of 1-MNA in
Human Plasma
This protocol is a representative example and may require optimization for specific

instrumentation and matrices.

1. Sample Preparation:

To 100 µL of human plasma, add 10 µL of 1-Methylnicotinamide-d4 iodide internal standard

solution (concentration to be optimized based on endogenous levels).
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Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often suitable

for retaining the polar 1-MNA.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A gradient elution starting with a high percentage of organic phase and gradually

increasing the aqueous phase.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM):

1-MNA: Monitor the transition of the precursor ion (m/z) to a specific product ion.

1-Methylnicotinamide-d4 iodide: Monitor the transition of the deuterated precursor ion to

its corresponding product ion. The exact m/z values will depend on the fragmentation
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pattern.

Instrumentation Parameters: Optimize parameters such as capillary voltage, cone voltage,

collision energy, and gas flows for maximum signal intensity.

3. Data Analysis:

Quantify the peak area ratio of the analyte (1-MNA) to the internal standard (1-

Methylnicotinamide-d4 iodide).

Generate a calibration curve using known concentrations of 1-MNA spiked into a surrogate

matrix.

Determine the concentration of 1-MNA in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Experimental Workflow for Bioanalytical Quantification
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A typical workflow for quantifying 1-MNA using its deuterated internal standard.
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Biological Significance and Signaling Pathways
1-Methylnicotinamide is a key metabolite of nicotinamide (Vitamin B3) and is involved in

several important biological pathways. It is formed from nicotinamide by the enzyme

Nicotinamide N-methyltransferase (NNMT).

The NNMT-1-MNA Signaling Pathway

The methylation of nicotinamide to 1-MNA by NNMT is a critical regulatory node in cellular

metabolism. This pathway influences NAD⁺ biosynthesis, epigenetic regulation, and the

production of signaling molecules.

Key aspects of the pathway include:

NAD⁺ Homeostasis: NNMT competes with the salvage pathway of NAD⁺ synthesis for the

common substrate nicotinamide. Increased NNMT activity can therefore lead to reduced

NAD⁺ levels.

Epigenetic Regulation: The NNMT reaction consumes S-adenosylmethionine (SAM), the

universal methyl donor. By depleting the SAM pool, NNMT can influence global DNA and

histone methylation patterns.

Prostacyclin and Nitric Oxide Production: 1-MNA has been shown to stimulate the release of

prostacyclin (PGI₂) and nitric oxide (NO), both of which have vasodilatory and anti-

thrombotic effects.

Signaling Pathway Diagram
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The central role of the NNMT-1-MNA pathway in cellular metabolism and signaling.
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This technical guide provides a foundational understanding of 1-Methylnicotinamide-d4 iodide

for its effective application in research and development. For specific applications, further

optimization of experimental protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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